N-(tert-butyl)-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-tert-butyl-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C12H16ClNO2/c1-12(2,3)14-11(15)8-16-10-7-5-4-6-9(10)13/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key: XHQFCXGUKOSJEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=CC=CC=C1Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

N-(tert-butyl)-2-(2-chlorophenoxy)acetamide, commonly known as BCAA, is a chemical compound that has been extensively studied in the field of scientific research. BCAA is a white crystalline powder that is soluble in water and has a molecular weight of 249.75 g/mol. It is widely used in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of BCAA is not fully understood. However, it has been suggested that BCAA exerts its anti-cancer effects through the inhibition of the mTOR signaling pathway. The mTOR pathway is a key regulator of cell growth and proliferation, and its dysregulation has been implicated in the development of cancer.
Biochemical and Physiological Effects:
BCAA has been shown to have various biochemical and physiological effects. It has been found to increase protein synthesis, enhance muscle growth, and improve exercise performance. BCAA has also been shown to reduce muscle damage and improve muscle recovery after exercise.

Advantages and Limitations for Lab Experiments

BCAA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. BCAA is also readily available and relatively inexpensive. However, BCAA has some limitations for lab experiments. It has low solubility in organic solvents, which can make it difficult to use in some experiments. BCAA can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of BCAA. One area of research is the development of novel BCAA analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of BCAA in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of BCAA as a nutritional supplement for athletes and individuals with muscle wasting disorders is an area of ongoing research.
Conclusion:
In conclusion, BCAA is a chemical compound that has been extensively studied in the field of scientific research. It has potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and muscle wasting disorders. BCAA has various biochemical and physiological effects, and its mechanism of action is not fully understood. Ongoing research in the field of BCAA is focused on the development of novel analogs and the investigation of its potential use in various diseases and conditions.

Synthesis Methods

BCAA can be synthesized through various methods, including the reaction of tert-butylamine with 2-chlorophenoxyacetic acid. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the product is purified through recrystallization.

Scientific Research Applications

BCAA has been extensively studied in the field of scientific research due to its potential therapeutic applications. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. BCAA has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells.